molecular formula C11H8O3 B8755692 2-Methyl-4-oxo-4H-chromene-8-carbaldehyde CAS No. 94420-03-8

2-Methyl-4-oxo-4H-chromene-8-carbaldehyde

Cat. No.: B8755692
CAS No.: 94420-03-8
M. Wt: 188.18 g/mol
InChI Key: GHFSSIKZGPKFMU-UHFFFAOYSA-N
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Description

2-Methyl-4-oxo-4H-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

94420-03-8

Molecular Formula

C11H8O3

Molecular Weight

188.18 g/mol

IUPAC Name

2-methyl-4-oxochromene-8-carbaldehyde

InChI

InChI=1S/C11H8O3/c1-7-5-10(13)9-4-2-3-8(6-12)11(9)14-7/h2-6H,1H3

InChI Key

GHFSSIKZGPKFMU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)C2=CC=CC(=C2O1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.5 g (62.8 mmol) of 2-methyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one are dissolved in 400 ml of dichloromethane and cooled to −60° C. Ozone is passed into the reaction solution for 30 min. Dimethyl sulfide is then added to the reaction mixture. After warming to room temperature, the solvent is removed in vacuo, and the residue is slurried in a little methanol. The solid remaining after filtration is recrystallized from diethyl ether. 9.1 g (77.4% of theory) of the title compound are obtained.
Quantity
18.5 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Ozone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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